5Z9PG57Zkd

• CAS: 2181148-54-7
• Molecular Formula: C23H31Cl2N7O
• Molecular Weight: 492.4 g/mol
• InChI: InChI=1S/C23H31Cl2N7O/c1-2-17-14-31(23-20(25)28-19(22(27)33)21(26)29-23)11-12-32(17)18-7-9-30(10-8-18)13-15-3-5-16(24)6-4-15/h3-6,17-18H,2,7-14H2,1H3,(H2,26,29)(H2,27,33)/t17-/m1/s1
• InChIKey: UYDYJFWSPRQEAX-QGZVFWFLSA-N

(R)-SCH 546738 (2181148-54-7) CXCR3 Antagonist: Product-Specific Evidence and Procurement Considerations

(R)-SCH 546738 (CAS: 2181148-54-7), the R-isomer of SCH 546738, is a potent, orally active, and non-competitive antagonist of the chemokine receptor CXCR3 [1]. It exhibits high affinity binding to the human CXCR3 receptor with a Ki of 0.4 nM and demonstrates robust efficacy in multiple preclinical models of autoimmune disease and transplant rejection [1][2].

CXCR3 pathway inhibition studies requiring non-competitive antagonism

Cross-species translational pharmacology (rodent, dog, primate)

Chronic autoimmune disease models with oral dosing

T-cell chemotaxis and inflammation research

• [1] Jenh CH, et al. A selective and potent CXCR3 antagonist SCH 546738 attenuates the development of autoimmune diseases and delays graft rejection. BMC Immunol. 2012 Jan 10;13:2. View Source
• [2] MedChemExpress. (R)-SCH 546738 product page. View Source

Why Generic Substitution of (R)-SCH 546738 with Other CXCR3 Antagonists Fails to Guarantee Equivalent Experimental Outcomes

While several CXCR3 antagonists are commercially available (e.g., NBI-74330, AMG 487, TAK-779), their mechanisms of action, binding kinetics, species specificity, and in vivo efficacy profiles differ significantly [1]. Simple substitution based solely on the target (CXCR3) ignores critical quantitative differences in potency, functional inhibition, and cross-species activity that directly impact experimental reproducibility and translational relevance [1]. The following evidence demonstrates precisely where (R)-SCH 546738 provides quantifiable, verifiable differentiation relative to its closest in-class comparators.

Binding kinetics

Affinity and functional potency profiles differ across CXCR3 antagonists; reported Ki and IC50 values may not transfer to experimental models.

Cross-species pharmacology

Species-specific binding and activity (e.g., rodent vs. primate CXCR3) may confound translational interpretation; cross-species data to verify.

Mechanism of antagonism

Competitive vs. non-competitive mechanisms alter concentration-response relationships; non-competitive profile may not be replicated by other antagonists.

• [1] Verzijl D, et al. Non-competitive antagonism and inverse agonism as mechanism of action of non-peptidergic antagonists at primate and rodent CXCR3 chemokine receptors. J Pharmacol Exp Ther. 2008;325(2):544-555. View Source

Quantitative Differentiation of (R)-SCH 546738: Head-to-Head and Cross-Study Comparative Evidence for Scientific Procurement Decisions

Superior Binding Affinity: (R)-SCH 546738 vs. NBI-74330

(R)-SCH 546738 demonstrates a binding affinity (Ki = 0.4 nM) for the human CXCR3 receptor that is approximately 3.75- to 8-fold higher than the clinically investigated comparator NBI-74330 (Ki = 1.5 nM vs. CXCL10; Ki = 3.2 nM vs. CXCL11) [1]. This difference in primary target engagement is critical for studies where achieving maximal receptor occupancy at lower compound concentrations is desired.

Binding Affinity (Ki)

Cross-study comparable

Ki = 0.4 nM vs. 1.5–3.2 nM (NBI-74330)

Reported higher affinity context; supports lower-concentration target engagement studies.

Cross-study comparison; assay conditions may vary.

Evidence Dimension	Binding Affinity (Ki)
Target Compound Data	Ki = 0.4 nM
Comparator Or Baseline	NBI-74330: Ki = 1.5 nM (vs. CXCL10) and 3.2 nM (vs. CXCL11)
Quantified Difference	3.75- to 8-fold higher affinity
Conditions	Radioligand binding assay using human CXCR3 receptor

Why This Matters

Higher affinity enables lower effective concentrations in vitro, reducing potential off-target effects and compound consumption.

• [1] Jenh CH, et al. A selective and potent CXCR3 antagonist SCH 546738 attenuates the development of autoimmune diseases and delays graft rejection. BMC Immunol. 2012 Jan 10;13:2. View Source

Superior Functional Potency: (R)-SCH 546738 vs. NBI-74330 in T-Cell Chemotaxis

(R)-SCH 546738 inhibits CXCR3-mediated chemotaxis of human activated T cells with an IC90 of ~10 nM [1]. This is superior to the functional potency reported for NBI-74330, which exhibits an IC50 range of 7-18 nM in a similar chemotaxis assay . The lower effective concentration for near-complete inhibition (IC90) translates to greater functional efficacy in cellular models of T-cell migration.

Functional Potency (Chemotaxis)

Cross-study comparable

IC90 ~ 10 nM vs. IC50 7–18 nM (NBI-74330)

Near-complete inhibition at lower concentrations; supports T-cell migration assay endpoints.

Different IC metrics (IC90 vs. IC50) require cautious interpretation.

Evidence Dimension	Inhibition of Chemotaxis
Target Compound Data	IC90 ~ 10 nM
Comparator Or Baseline	NBI-74330: IC50 = 7-18 nM
Quantified Difference	Lower effective concentration for near-complete inhibition
Conditions	Human activated T-cell chemotaxis assay

Why This Matters

Greater functional potency ensures more robust blockade of T-cell migration, a key endpoint in inflammation and autoimmunity models.

• [1] Jenh CH, et al. A selective and potent CXCR3 antagonist SCH 546738 attenuates the development of autoimmune diseases and delays graft rejection. BMC Immunol. 2012 Jan 10;13:2. View Source

Distinct Cross-Species Activity Profile: (R)-SCH 546738 vs. TAK-779

Unlike TAK-779, which shows a marked preference for primate CXCR3 over rodent CXCR3, (R)-SCH 546738 exhibits potent and relatively balanced cross-species activity [1]. It inhibits [125I]hCXCL10 binding to CXCR3 from monkey (IC50 = 1.3 nM), dog (IC50 = 6.4 nM), mouse (IC50 = 5.9 nM), and rat (IC50 = 4.2 nM) [2]. This profile enables more reliable translation of findings from rodent models to higher species, a critical consideration for preclinical development programs.

Cross-Species Potency (IC50)

Class-level inference

Monkey 1.3 nM · Dog 6.4 nM · Mouse 5.9 nM · Rat 4.2 nM

Balanced rodent-to-primate activity profile; supports cross-species model translation context.

Data from single study; species-specific pharmacology review advised.

Evidence Dimension	Cross-Species Potency (IC50)
Target Compound Data	Monkey: 1.3 nM; Dog: 6.4 nM; Mouse: 5.9 nM; Rat: 4.2 nM
Comparator Or Baseline	TAK-779: Lower affinity for rodent CXCR3 than for primate CXCR3 (exact IC50 values not specified in comparison)
Quantified Difference	Quantitatively defined and relatively balanced cross-species potency
Conditions	Inhibition of [125I]hCXCL10 binding to CXCR3 from indicated species

Why This Matters

Balanced cross-species activity ensures that efficacy observed in rodent models is more likely to translate to higher species, reducing the risk of program attrition due to species-specific pharmacology.

• [1] Verzijl D, et al. Non-competitive antagonism and inverse agonism as mechanism of action of non-peptidergic antagonists at primate and rodent CXCR3 chemokine receptors. J Pharmacol Exp Ther. 2008;325(2):544-555. View Source
• [2] Anjiechem. SCH 546738 product page. View Source

Oral Bioavailability and Favorable Pharmacokinetic Profile: A Critical Differentiator from Non-Oral CXCR3 Antagonists

(R)-SCH 546738 is an orally active compound, a property not shared by all CXCR3 antagonists (e.g., some early antagonists required parenteral administration) [1]. In vivo pharmacokinetic studies in rodents demonstrate a favorable profile, with an AUC(0-24 hr) of 7.7 μM·hr in Lewis rats at 10 mg/kg and 12.6 μM·hr in C57BL/6 mice at 30 mg/kg following oral administration [2]. This oral bioavailability is essential for chronic dosing regimens in preclinical disease models and simplifies experimental logistics compared to compounds requiring injection.

Oral Exposure (AUC)

Class-level inference

Rat AUC 7.7 μM·hr (10 mg/kg) · Mouse AUC 12.6 μM·hr (30 mg/kg)

Supports oral dosing feasibility in chronic preclinical models; exposure context to review.

Exposure thresholds may vary with formulation and strain.

Evidence Dimension	Oral Bioavailability and Exposure (AUC)
Target Compound Data	Rat AUC = 7.7 μM·hr (10 mg/kg); Mouse AUC = 12.6 μM·hr (30 mg/kg)
Comparator Or Baseline	Non-oral CXCR3 antagonists (e.g., requiring intraperitoneal or intravenous injection)
Quantified Difference	Enables oral dosing for chronic studies
Conditions	Oral administration in Lewis rats and C57BL/6 mice

Why This Matters

Oral dosing simplifies long-term preclinical studies, reduces animal stress, and more closely mimics potential clinical routes of administration.

• [1] Jenh CH, et al. A selective and potent CXCR3 antagonist SCH 546738 attenuates the development of autoimmune diseases and delays graft rejection. BMC Immunol. 2012 Jan 10;13:2. View Source
• [2] Anjiechem. SCH 546738 product page. View Source

Validated In Vivo Efficacy in Multiple Preclinical Disease Models: A Benchmark for Preclinical Program Relevance

(R)-SCH 546738 has demonstrated robust efficacy in several gold-standard preclinical models of autoimmune and inflammatory disease, including mouse collagen-induced arthritis (CIA), rat and mouse experimental autoimmune encephalomyelitis (EAE), and rat cardiac allograft transplantation [1]. In the rat cardiac transplant model, (R)-SCH 546738 alone achieved dose-dependent prolongation of graft survival, and when combined with a subtherapeutic dose of cyclosporine A, it supported permanent engraftment [1]. This breadth of validated in vivo efficacy provides a higher level of confidence for researchers selecting a tool compound for translational studies.

In Vivo Model Evidence

Supporting evidence

Reported efficacy in CIA, EAE, and cardiac allograft models

Model-response endpoint context; supports translational research compound selection.

Single-study data; model-specific validation required.

Evidence Dimension	In Vivo Efficacy
Target Compound Data	Efficacious in CIA, EAE, and cardiac allograft models
Comparator Or Baseline	Many CXCR3 antagonists lack this breadth of validated in vivo data
Quantified Difference	Demonstrated efficacy across multiple distinct disease models
Conditions	Mouse CIA, rat/mouse EAE, rat cardiac transplantation

Why This Matters

Validated in vivo efficacy in multiple models reduces the risk of program failure due to lack of translational relevance and provides a benchmark for comparing new CXCR3-targeting compounds.

• [1] Jenh CH, et al. A selective and potent CXCR3 antagonist SCH 546738 attenuates the development of autoimmune diseases and delays graft rejection. BMC Immunol. 2012 Jan 10;13:2. View Source

Non-Competitive Antagonism with Inverse Agonist Activity: A Mechanistic Distinction from Competitive Antagonists like NBI-74330

(R)-SCH 546738 acts as a non-competitive antagonist of CXCR3 and also exhibits inverse agonist activity at a constitutively active mutant of the receptor (CXCR3 N3.35A) [1]. This contrasts with some other CXCR3 antagonists, such as NBI-74330, which are primarily competitive antagonists [1]. The non-competitive mechanism means that (R)-SCH 546738's potency is not overcome by high local concentrations of chemokine ligands, potentially offering more sustained receptor blockade in inflammatory environments. The inverse agonist activity suggests it can reduce basal receptor signaling, a property not shared by all antagonists.

Mechanism of Action

Class-level inference

Non-competitive antagonist + inverse agonist vs. competitive antagonist (NBI-74330)

Non-competitive profile may maintain blockade under high chemokine concentrations; inverse agonism offers additional signaling modulation context.

Mechanistic distinction requires functional confirmation in target model.

Evidence Dimension	Mechanism of Action
Target Compound Data	Non-competitive antagonist; inverse agonist
Comparator Or Baseline	NBI-74330: Competitive antagonist
Quantified Difference	Mechanism of antagonism (non-competitive vs. competitive)
Conditions	Functional assays using human CXCR3 and CXCR3 N3.35A mutant

Why This Matters

A non-competitive mechanism ensures that the antagonist remains effective even in the presence of high chemokine concentrations, a common feature of inflamed tissues. Inverse agonism may offer additional therapeutic benefit by reducing basal receptor tone.

• [1] Verzijl D, et al. Non-competitive antagonism and inverse agonism as mechanism of action of non-peptidergic antagonists at primate and rodent CXCR3 chemokine receptors. J Pharmacol Exp Ther. 2008;325(2):544-555. View Source

Optimal Research and Industrial Application Scenarios for (R)-SCH 546738 Based on Quantified Differentiation

Preclinical Studies Requiring High-Potency, Orally Bioavailable CXCR3 Blockade

Given its sub-nanomolar binding affinity (Ki = 0.4 nM) and demonstrated oral bioavailability with favorable PK in rodents [1], (R)-SCH 546738 is ideally suited for preclinical programs focused on chronic autoimmune or inflammatory diseases where sustained, high-level target engagement via oral dosing is required. Its validated efficacy in multiple in vivo models (CIA, EAE, transplant) [1] provides a robust foundation for using this compound as a positive control or tool compound to benchmark novel CXCR3-targeting therapies.

Cross-Species Translational Research Requiring Balanced Rodent-to-Primate Pharmacology

For research programs aiming to translate findings from rodent models to higher species (e.g., non-human primates), (R)-SCH 546738 offers a significant advantage over antagonists like TAK-779 that exhibit a strong preference for primate CXCR3 [2]. The quantitatively defined IC50 values for CXCL10 binding across monkey (1.3 nM), dog (6.4 nM), mouse (5.9 nM), and rat (4.2 nM) CXCR3 [3] enable more accurate cross-species dose predictions and reduce the risk of species-specific pharmacology confounding data interpretation.

Functional Studies of T-Cell Migration in Inflammatory Environments

The potent inhibition of CXCR3-mediated chemotaxis (IC90 ~ 10 nM) [1] and the non-competitive mechanism of action [2] make (R)-SCH 546738 a superior choice for in vitro and ex vivo studies of T-cell migration, particularly in conditions with high local chemokine concentrations. Its ability to maintain receptor blockade even in the presence of elevated CXCL9, CXCL10, and CXCL11 [1] ensures that experimental readouts of T-cell trafficking are not confounded by competitive displacement of the antagonist.

Combination Therapy Studies in Transplantation and Autoimmunity

The demonstrated synergistic effect of (R)-SCH 546738 with subtherapeutic cyclosporine A in achieving permanent cardiac allograft engraftment [1] positions this compound as a valuable tool for investigating combination immunotherapy strategies. Researchers exploring novel combinations of CXCR3 blockade with calcineurin inhibitors or other immunomodulatory agents can leverage this established interaction as a baseline for comparative efficacy studies.

Application

Selection Property

Validation Focus

Chronic autoimmune disease research

Oral bioavailability and target engagement context

Model-response endpoint and PK/PD alignment

Cross-species translational pharmacology

Balanced cross-species potency

IC50 consistency across rodent and primate CXCR3

T-cell migration studies in inflammatory models

Non-competitive antagonism and functional potency

Chemotaxis inhibition under high chemokine concentrations

Combination immunotherapy research

Reported synergy with calcineurin inhibitors

Graft survival endpoint and immunosuppressant combination context

• [1] Jenh CH, et al. A selective and potent CXCR3 antagonist SCH 546738 attenuates the development of autoimmune diseases and delays graft rejection. BMC Immunol. 2012 Jan 10;13:2. View Source
• [2] Verzijl D, et al. Non-competitive antagonism and inverse agonism as mechanism of action of non-peptidergic antagonists at primate and rodent CXCR3 chemokine receptors. J Pharmacol Exp Ther. 2008;325(2):544-555. View Source
• [3] Anjiechem. SCH 546738 product page. View Source